N-(2-(2H-1,2,3-triazol-2-yl)ethyl)-2-(thiophen-3-yl)acetamide
Description
N-(2-(2H-1,2,3-triazol-2-yl)ethyl)-2-(thiophen-3-yl)acetamide, also known as TETA, is a chemical compound that has gained significant attention in the field of scientific research. TETA is a type of triazole-based compound that has been synthesized using a variety of methods. This compound has been studied for its potential applications in various fields, including medicine, agriculture, and materials science.
Scientific Research Applications
Synthesis and Enzyme Inhibition Studies
N-(2-(2H-1,2,3-triazol-2-yl)ethyl)-2-(thiophen-3-yl)acetamide derivatives have been synthesized and evaluated for enzyme inhibitory potentials. Notably, some derivatives showed promising inhibition against acetylcholinesterase (AChE), butyrylcholinesterase (BChE), jack bean urease, and yeast α-glucosidase enzymes. Molecular docking studies supported these findings, highlighting their potential as bioactive molecules for future medical applications (Riaz et al., 2020).
Antimicrobial Activities
Some novel triazole derivatives, including those related to N-(2-(2H-1,2,3-triazol-2-yl)ethyl)-2-(thiophen-3-yl)acetamide, have been synthesized and their antimicrobial activities investigated. These compounds exhibited significant activity against various Candida species and pathogenic bacteria, suggesting their potential use in treating microbial infections (Altıntop et al., 2011).
Corrosion Inhibition
In the field of materials science, triazole derivatives related to N-(2-(2H-1,2,3-triazol-2-yl)ethyl)-2-(thiophen-3-yl)acetamide have been explored as corrosion inhibitors. Their efficacy in protecting mild steel in acidic environments was demonstrated, with high inhibition efficiency. This application is crucial in industrial settings where corrosion control is essential (Nahlé et al., 2021).
Optoelectronic Applications
The compound and its derivatives have been utilized in the synthesis of conducting polymers with promising optoelectronic properties. These materials show potential for use in electronic devices due to their favorable band gaps and optical contrasts (Camurlu & Guven, 2015).
Antitumor Activities
Some derivatives of N-(2-(2H-1,2,3-triazol-2-yl)ethyl)-2-(thiophen-3-yl)acetamide have been synthesized and evaluated for their antitumor activities. These compounds have shown inhibitory effects on different cancer cell lines, indicating their potential as anticancer agents (Albratty et al., 2017).
properties
IUPAC Name |
2-thiophen-3-yl-N-[2-(triazol-2-yl)ethyl]acetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N4OS/c15-10(7-9-1-6-16-8-9)11-4-5-14-12-2-3-13-14/h1-3,6,8H,4-5,7H2,(H,11,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DFURHWHFWJOCQK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC=C1CC(=O)NCCN2N=CC=N2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N4OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(2H-1,2,3-triazol-2-yl)ethyl)-2-(thiophen-3-yl)acetamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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